Cas no 896277-72-8 (N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896277-72-8
• MF: C₁₉H₂₃N₃O₄S₂
• MW: 421.533622026443
• CID: 5954285
• PubChem ID: 16829964
• Update Time: 2025-11-05

N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• N'-(3,5-dimethylphenyl)-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
• 896277-72-8
• AKOS024661793
• HMS3027C03
• CHEMBL1316501
• N'-(3,5-dimethylphenyl)-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• SMR000811402
• SR-01000023444
• SR-01000023444-1
• F2574-0436
• MLS001234413
• N1-(3,5-dimethylphenyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide

• Inchi： 1S/C19H23N3O4S2/c1-13-9-14(2)11-15(10-13)21-19(24)18(23)20-12-16-5-3-7-22(16)28(25,26)17-6-4-8-27-17/h4,6,8-11,16H,3,5,7,12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key： SQDIFRZPAVHUBN-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1S(C1SC=CC=1)(=O)=O)(=O)C(NC1=CC(C)=CC(C)=C1)=O

Computed Properties

• Exact Mass: 421.11299857g/mol
• Monoisotopic Mass: 421.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 132Ų

Additional information on N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896277-72-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896277-72-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is a member of the class of compounds known as sulfonamides and contains a thiophene moiety, which is known for its biological activity and versatility in drug design.

The molecular structure of N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide is characterized by a central ethanediamide backbone flanked by two distinct functional groups: a 3,5-dimethylphenyl group and a 1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl group. The presence of these functional groups imparts the compound with a range of chemical and biological properties that make it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. The thiophene moiety, in particular, has been found to play a crucial role in enhancing the binding affinity and selectivity of the compound towards these targets.

In addition to its enzymatic inhibition properties, N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide has also shown promise in modulating other biological processes. Studies have demonstrated its ability to interact with G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological functions and are important targets for drug development. The compound's ability to modulate GPCRs suggests potential applications in the treatment of neurological disorders and metabolic diseases.

The synthesis of N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves several steps that require careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 3,5-dimethylbenzoyl chloride with N-(1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl)ethanamine under controlled conditions. This process can be optimized using modern synthetic techniques such as microwave-assisted synthesis or catalytic methods to improve efficiency and reduce environmental impact.

The physicochemical properties of N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide have been extensively studied to understand its behavior in different environments. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and drug formulation studies. However, its solubility in aqueous media is limited, which may pose challenges for certain applications. To address this issue, researchers have explored various strategies such as prodrug design and nanoparticle formulations to enhance the compound's bioavailability.

In preclinical studies, N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent. Additionally, toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential therapeutic applications of N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating various conditions such as cancer, inflammatory diseases, and neurological disorders. Early results from these trials have been encouraging, with the compound showing significant therapeutic benefits without major side effects.

In conclusion, N'-(3,5-dimethylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896277-72-8) is a promising compound with a unique molecular structure that offers multiple avenues for therapeutic intervention. Its ability to inhibit key enzymes and modulate important biological processes makes it an attractive candidate for further development in medicinal chemistry. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutics.